Cas no 1047631-90-2 (trans-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid;hydrochloride)

Technical Introduction: trans-1-Amino-2-(trifluoromethyl)cyclopropanecarboxylic acid hydrochloride is a cyclopropane-derived amino acid derivative featuring a trifluoromethyl group and an amino functionality in a trans configuration. The hydrochloride salt enhances solubility and stability, making it suitable for synthetic applications. The rigid cyclopropane scaffold and electron-withdrawing trifluoromethyl group contribute to its utility in medicinal chemistry, particularly in the design of peptidomimetics and bioactive compounds. This compound serves as a valuable building block for introducing conformational constraints or modulating physicochemical properties in drug discovery. Its high purity and well-defined stereochemistry ensure reproducibility in research applications.

trans-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid;hydrochloride structure

1047631-90-2 structure

Product Name:trans-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid;hydrochloride

CAS No:1047631-90-2

MF:C₅H₇ClF₃NO₂

MW:205.562791109085

CID:4756157

Update Time:2026-02-26

trans-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

- (1S,2S)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride
- (1S,2S)-Rel-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride
- trans-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid;hydrochloride
- Inchi： 1S/C5H6F3NO2.ClH/c6-5(7,8)2-1-4(2,9)3(10)11;/h2H,1,9H2,(H,10,11);1H/t2-,4-;/m1./s1
- InChI Key： QGKTVRJMCFQMAX-VICLGFPZSA-N
- SMILES： Cl.FC([C@@H]1C[C@@]1(C(=O)O)N)(F)F

Computed Properties

Exact Mass: 205.011741g/mol
Monoisotopic Mass: 205.011741g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3
Molecular Weight: 205.56g/mol

trans-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-40959-0.05g	(1S,2S)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride	1047631-90-2	95%	0.05g	$5614.0	2024-05-23
Enamine	EN300-40959-0.1g	(1S,2S)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride	1047631-90-2	95%	0.1g	$5881.0	2024-05-23
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Enamine	EN300-40959-0.5g	(1S,2S)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride	1047631-90-2	95%	0.5g	$6415.0	2024-05-23
Enamine	EN300-40959-1.0g	(1S,2S)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylic acid hydrochloride	1047631-90-2	95%	1.0g	$6683.0	2024-05-23
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3235-100MG	trans-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid;hydrochloride	1047631-90-2	95%	100MG	￥ 2,560.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3235-250MG	trans-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid;hydrochloride	1047631-90-2	95%	250MG	￥ 4,098.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3235-500MG	trans-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid;hydrochloride	1047631-90-2	95%	500MG	￥ 6,831.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3235-1G	trans-1-amino-2-(trifluoromethyl)cyclopropanecarboxylic acid;hydrochloride	1047631-90-2	95%	1g	￥ 10,243.00	2023-04-03